Cas no 2679811-81-3 ((2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679811-81-3
• MF: C₇H₇F₄NO₃
• MW: 229.128996133804
• CID: 5644073
• PubChem ID: 165910849
• Update Time: 2025-06-10

(2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679811-81-3
• EN300-28275184

• Inchi： 1S/C7H7F4NO3/c8-3-1-4(5(13)14)12(2-3)6(15)7(9,10)11/h3-4H,1-2H2,(H,13,14)/t3-,4+/m0/s1
• InChI Key： AYICXPPBNZHBFW-IUYQGCFVSA-N
• SMILES： F[C@@H]1CN(C(C(F)(F)F)=O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 229.03620573g/mol
• Monoisotopic Mass: 229.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Research Brief on (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2679811-81-3)

The compound (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2679811-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential implications for drug development.

Recent studies have highlighted the role of (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid as a key intermediate in the synthesis of novel protease inhibitors. The compound's stereochemistry and fluorine substitution pattern contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for the development of targeted therapies. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and tissue remodeling. These findings underscore the compound's potential as a scaffold for designing next-generation MMP inhibitors.

Furthermore, the pharmacokinetic profile of (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been investigated in preclinical models, revealing favorable absorption and distribution characteristics. The trifluoroacetyl group enhances the compound's membrane permeability, while the fluorine atom at the 4-position contributes to its metabolic resistance. These attributes position the compound as a valuable tool for probing biological systems and developing therapeutics with improved bioavailability.

Looking ahead, ongoing research is exploring the application of (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in the design of covalent inhibitors and prodrugs. Its versatility as a building block in medicinal chemistry is expected to drive further innovation in drug discovery, particularly in areas such as antiviral and anti-inflammatory therapies. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of these findings into clinical candidates.

In conclusion, (2R,4S)-4-fluoro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid represents a promising chemical entity with broad applicability in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a focal point for ongoing research, with potential implications for addressing unmet medical needs. Future studies will likely delve deeper into its mechanism of action and therapeutic potential, paving the way for novel drug development initiatives.